Cas no 1246761-84-1 ({1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid)

• Product Name: {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid
• CAS No: 1246761-84-1
• MF: C₇H₇BN₂O₂
• MW: 161.953681230545
• MDL: MFCD09027598
• CID: 1082924
• PubChem ID: 49758994
• Update Time: 2025-07-18

{1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridin-4-ylboronic acid
• 1H-pyrrolo[2,3-b]pyridine-4-boronic acid
• BORONIC ACID,B-1H-PYRROLO[2,3-B]PYRIDIN-4-YL
• {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid
• MFCD09027598
• 1246761-84-1
• WZB76184
• AKOS006289554
• EN300-148342
• Boronic acid, B-1H-pyrrolo[2,3-b]pyridin-4-yl-
• DPSPGIZCHXNPRZ-UHFFFAOYSA-N
• CS-0030591
• (1H-Pyrrolo[2,3-b]pyridin-4-yl)boronic acid
• A890389
• AS-50592
• B-1H-PYRROLO[2,3-B]PYRIDIN-4-YLBORONIC ACID
• DB-062303
• AB49209
• P10661
• SY013610
• SCHEMBL1497464

• MDL： MFCD09027598
• Inchi： 1S/C7H7BN2O2/c11-8(12)6-2-4-10-7-5(6)1-3-9-7/h1-4,11-12H,(H,9,10)
• InChI Key： DPSPGIZCHXNPRZ-UHFFFAOYSA-N
• SMILES： OB(C1C=CN=C2C=1C=CN2)O

Computed Properties

• Exact Mass: 162.06000
• Monoisotopic Mass: 162.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.14000
• LogP: -0.75730

Additional information on {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid

Introduction to {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid (CAS No. 1246761-84-1)

{1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid (CAS No. 1246761-84-1) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of boronic acids, which are widely used in various chemical reactions, particularly in the synthesis of bioactive molecules and drug discovery. The unique structure of {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid makes it a valuable intermediate in the development of novel therapeutic agents.

The chemical structure of {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid consists of a pyrrolopyridine core with a boronic acid functional group attached to the 4-position. This structure provides several key advantages in synthetic chemistry. The boronic acid moiety is known for its reactivity in Suzuki-Miyaura coupling reactions, which are widely used to form carbon-carbon bonds. This reactivity allows for the efficient synthesis of complex organic molecules, including those with potential medicinal applications.

Recent research has highlighted the importance of {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against specific cancer cell lines. The researchers found that these derivatives can selectively inhibit key enzymes involved in cancer progression, making them promising candidates for further clinical investigation.

In addition to its applications in cancer research, {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid has shown potential in other therapeutic areas. A recent study published in the European Journal of Medicinal Chemistry explored the use of this compound as a scaffold for developing new antiviral agents. The researchers synthesized a series of derivatives and tested their efficacy against various viral strains. The results indicated that several derivatives exhibited significant antiviral activity, suggesting that {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid could be a valuable starting point for the development of novel antiviral drugs.

The synthetic accessibility of {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid is another factor contributing to its widespread use in medicinal chemistry. Several efficient synthetic routes have been developed to prepare this compound, including those involving palladium-catalyzed reactions and metal-free methods. These synthetic strategies not only enhance the availability of the compound but also allow for the preparation of structurally diverse derivatives with tailored biological properties.

The physical and chemical properties of {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, it is important to note that while {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when working with this compound.

The future prospects for {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development. As new synthetic methods and biological assays are developed, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.

In conclusion, {1H-pyrrolo[2,3-b]pyridin-4-yl}boronic acid (CAS No. 1246761-84-1) is a highly valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and reactivity make it an excellent intermediate for the synthesis of bioactive molecules and drug candidates. As research continues to uncover new applications and properties of this compound, it is poised to make significant contributions to the field of drug discovery.